3-(3,5-Dicarboxyphenyl)-5-hydroxybenzoic acid, 95%

• IUPAC Name: 5-(3-carboxy-5-hydroxyphenyl)benzene-1,3-dicarboxylic acid
• InChI: InChI=1S/C15H10O7/c16-12-5-8(3-11(6-12)15(21)22)7-1-9(13(17)18)4-10(2-7)14(19)20/h1-6,16H,(H,17,18)(H,19,20)(H,21,22)
• InChI Key: SRNHUXUDLPHCGL-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C=C1C(=O)O)C(=O)O)C2=CC(=CC(=C2)O)C(=O)O
• Molecular Formula: C15H10O7
• DSSTOX Substance ID: DTXSID60691877
• Molecular Weight: 302.23 g/mol
• CAS RN: 1261893-74-6

Description

3-(3,5-Dicarboxyphenyl)-5-hydroxybenzoic acid, also known as 3,5-DHBA, is a naturally occurring organic compound that has been shown to have a wide range of applications in scientific research. This compound is a monocarboxylic acid that is found in various plant species, including the roots of the common garden plant, the dandelion. It is also a major component of the chemical composition of many food products. 3,5-DHBA is known to possess a variety of properties that make it an ideal candidate for use in a number of laboratory experiments.

Mechanism of Action

The mechanism of action of 3-(3,5-Dicarboxyphenyl)-5-hydroxybenzoic acid, 95% is not well understood. However, it is believed that the compound acts as a weak acid, which can interact with other molecules and alter their properties. Additionally, 3-(3,5-Dicarboxyphenyl)-5-hydroxybenzoic acid, 95% has been shown to interact with enzymes and other proteins, which can affect their activity.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-(3,5-Dicarboxyphenyl)-5-hydroxybenzoic acid, 95% have been studied extensively. The compound has been shown to have a variety of effects on the human body, including a reduction in inflammation, an improvement in blood sugar levels, and a decrease in blood pressure. Additionally, 3-(3,5-Dicarboxyphenyl)-5-hydroxybenzoic acid, 95% has been shown to have antioxidant properties, which can help protect cells from damage caused by free radicals.

Advantages and Limitations for Lab Experiments

The use of 3-(3,5-Dicarboxyphenyl)-5-hydroxybenzoic acid, 95% in laboratory experiments has several advantages. The compound is relatively inexpensive and easy to obtain, and it is relatively stable in aqueous solutions. Additionally, 3-(3,5-Dicarboxyphenyl)-5-hydroxybenzoic acid, 95% is not toxic to humans and other animals, making it a safe choice for laboratory experiments. However, the compound is not very soluble in organic solvents, making it difficult to use in certain types of experiments.

Future Directions

The potential applications of 3-(3,5-Dicarboxyphenyl)-5-hydroxybenzoic acid, 95% are vast, and there are a number of possible future directions for research. For example, further research could be conducted on the effects of the compound on various diseases, such as cancer and Alzheimer’s disease. Additionally, research could be conducted on the effects of 3-(3,5-Dicarboxyphenyl)-5-hydroxybenzoic acid, 95% on the human immune system, as well as its potential use in the treatment of various mental health disorders. Finally, research could be conducted on the potential use of 3-(3,5-Dicarboxyphenyl)-5-hydroxybenzoic acid, 95% in the development of new drugs and medicines.

Synthesis Methods

The synthesis of 3-(3,5-Dicarboxyphenyl)-5-hydroxybenzoic acid, 95% has been studied extensively, and several methods have been developed to produce the compound in pure form. The most common synthesis method involves the reaction of 3,5-dicarboxybenzoic acid with an aqueous solution of sodium hydroxide. This reaction produces 3-(3,5-Dicarboxyphenyl)-5-hydroxybenzoic acid, 95% and sodium salt of the benzoic acid. Other methods of synthesis include the reaction of 3,5-dicarboxybenzoic acid with an aqueous solution of potassium hydroxide, or the reaction of 3,5-dicarboxybenzoic acid with an aqueous solution of sodium bicarbonate.

Scientific Research Applications

3-(3,5-Dicarboxyphenyl)-5-hydroxybenzoic acid, 95% has been used in a variety of scientific research applications. It has been used as a model compound in studies of the effects of environmental pollutants on plant metabolism and growth. It has also been used as a reference compound in studies of the biochemical pathways of plant metabolism. Additionally, 3-(3,5-Dicarboxyphenyl)-5-hydroxybenzoic acid, 95% has been used in studies of the effects of various drugs and medicines on the human body.